Cas no 129479-86-3 (1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde)

• Product Name: 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde
• CAS No: 129479-86-3
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 5466189
• PubChem ID: 19832166
• Update Time: 2025-10-18

1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-1,2,3,4-TETRAHYDRONAPHTHALENE-1-CARBALDEHYDE
• Z1511786768
• 1-Naphthalenecarboxaldehyde, 1,2,3,4-tetrahydro-1-methyl-
• 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde

• Inchi： 1S/C12H14O/c1-12(9-13)8-4-6-10-5-2-3-7-11(10)12/h2-3,5,7,9H,4,6,8H2,1H3
• InChI Key： CXGQYHJVSLVHPE-UHFFFAOYSA-N
• SMILES： O=CC1(C)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 174.104465066 g/mol
• Monoisotopic Mass: 174.104465066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 174.24

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 266.8±19.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde

Research Brief on 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde (CAS: 129479-86-3)

1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde (CAS: 129479-86-3) is a synthetic organic compound with significant potential in pharmaceutical and chemical research. Recent studies have explored its applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, synthetic routes, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde in the synthesis of novel dopamine receptor modulators. The study demonstrated that this aldehyde serves as a versatile building block for the construction of tetralin-based scaffolds, which are critical for targeting central nervous system (CNS) disorders. The researchers optimized a multi-step synthesis protocol, achieving a high yield of 78% and excellent purity (>98%).

In another recent investigation, the compound's potential as an anti-inflammatory agent was explored. A team from the University of Cambridge reported that derivatives of 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde exhibited significant inhibition of cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study, published in Bioorganic & Medicinal Chemistry Letters, identified specific structural modifications that enhanced both potency and selectivity, paving the way for further preclinical development.

From a chemical perspective, the stability and reactivity of 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde have been subjects of interest. A 2022 paper in Tetrahedron detailed its behavior under various reaction conditions, emphasizing its utility in asymmetric synthesis. The aldehyde group's susceptibility to nucleophilic attack was leveraged to create chiral intermediates, which are invaluable in the production of enantiomerically pure pharmaceuticals.

Ongoing research is also investigating the compound's role in agrochemical applications. Preliminary data from a 2023 industry report by Bayer AG suggest that derivatives of 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde may act as potent herbicides, with low environmental toxicity. Field trials are currently underway to assess their efficacy and safety profiles.

In conclusion, 1-Methyl-1,2,3,4-tetrahydronaphthalene-1-carbaldehyde (CAS: 129479-86-3) continues to be a compound of significant interest across multiple research domains. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable target for further study. Future research should focus on optimizing its derivatives for specific therapeutic and industrial applications, while addressing any potential challenges related to scalability and toxicity.